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Compound of Interest

Compound Name:
Methyl 5-aminothiophene-2-

carboxylate

Cat. No.: B085972 Get Quote

An In-depth Technical Guide to Methyl 5-
aminothiophene-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Methyl 5-aminothiophene-2-carboxylate, a heterocyclic compound of interest in

medicinal chemistry and materials science. This document compiles available data on its

properties, spectral characteristics, and synthetic methodologies to support research and

development activities.

Core Physical and Chemical Properties
Methyl 5-aminothiophene-2-carboxylate is a solid organic compound with the molecular

formula C₆H₇NO₂S.[1][2] It is recognized as a valuable building block in the synthesis of more

complex molecules due to the reactive amino and ester functional groups on the thiophene

ring.
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Property Value Source

Molecular Formula C₆H₇NO₂S [1][2]

Molecular Weight 157.19 g/mol [1][2]

CAS Number 14597-58-1 [1]

Appearance Solid [1]

Melting Point 70-72 °C [3]

Boiling Point Data not available

Solubility
Insoluble in water; Soluble in

alcohols and ketones.
[4]

pKa Data not available

Spectroscopic Data
The structural elucidation of Methyl 5-aminothiophene-2-carboxylate is supported by various

spectroscopic techniques. The available data is summarized below.
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Chemical
Shift (δ)
ppm

Multiplicity
Coupling
Constant
(J) Hz

Number of
Protons

Assignment Source

7.45 d 4.0 1H Thiophene-H [3]

6.09 d 4.0 1H Thiophene-H [3]

4.29 br s - 2H -NH₂ [3]

3.81 s - 3H -OCH₃ [3]

Solvent:

CDCl₃,

Frequency:

400 MHz

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)

Chemical Shift (δ) ppm Assignment Source

Data not available

IR (Infrared) Spectroscopy

Wavenumber (cm⁻¹) Assignment Source

Data not available

Experimental Protocols
The synthesis of Methyl 5-aminothiophene-2-carboxylate can be achieved through the

reduction of its corresponding nitro precursor, Methyl 5-nitrothiophene-2-carboxylate.

Synthesis of Methyl 5-aminothiophene-2-carboxylate
Reaction Scheme:
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Methyl 5-nitrothiophene-2-carboxylate Fe, NH₄Cl
HCl, H₂O/MeOH Methyl 5-aminothiophene-2-carboxylate

Click to download full resolution via product page

Caption: Synthesis of Methyl 5-aminothiophene-2-carboxylate.

Detailed Methodology:

This protocol is adapted from a documented synthesis.[3][5]

Materials:

Methyl 5-nitrothiophene-2-carboxylate

Iron powder (Fe)

Ammonium chloride (NH₄Cl)

Concentrated Hydrochloric acid (HCl)

Methanol (MeOH)

Water (H₂O)

Saturated sodium bicarbonate solution (NaHCO₃)

Chloroform (CHCl₃)

Sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane

Ethyl acetate
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Triethylamine

Procedure:

To a solution of Methyl 5-nitrothiophene-2-carboxylate (7 g, 37.43 mmol) in a mixture of

water (150 mL) and methanol (50 mL), add concentrated hydrochloric acid (4.5 mL).[5]

To this solution, add iron powder (10.5 g, 188 mmol) followed by ammonium chloride (10 g,

187 mmol) at room temperature.[5]

Stir the reaction mixture and warm to 70 °C for 1 hour.[3]

Allow the reaction to cool to room temperature.[3]

Filter the solution and basify the filtrate with a saturated sodium bicarbonate solution.[3]

Extract the aqueous solution with chloroform (4 x 100 mL).[3]

Combine the organic layers and dry over anhydrous sodium sulfate.[3]

Filter the solution and evaporate the solvent under reduced pressure.[3]

Purify the residue by silica gel column chromatography using a mixture of hexane and ethyl

acetate (90:10) with a small amount of triethylamine as the eluent.[3][5]

Further elution will yield Methyl 5-aminothiophene-2-carboxylate.[3][5]

Logical Relationships and Workflows
The synthesis and purification of Methyl 5-aminothiophene-2-carboxylate involves a series

of sequential steps, from the initial reaction to the final isolation of the pure product.
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Reaction

Work-up

Purification

Dissolve Nitro-precursor
in H₂O/MeOH

Add HCl, Fe, and NH₄Cl

Heat to 70°C for 1h

Cool and Filter

Basify with NaHCO₃

Extract with Chloroform

Dry organic layer (Na₂SO₄)

Evaporate Solvent

Silica Gel Column Chromatography

Isolate Pure Product

Click to download full resolution via product page

Caption: Experimental workflow for synthesis and purification.
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This guide serves as a foundational resource for professionals working with Methyl 5-
aminothiophene-2-carboxylate. While key data has been compiled, further experimental

investigation is required to fully characterize this compound, particularly regarding its boiling

point, pKa, and comprehensive spectral analyses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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